5-benzyl-2-(1,4-dioxa-8-azaspiro[4.5]dec-8-ylmethyl)-4-methyl-2,4-dihydro-3H-1,2,4-triazole-3-thione

• IUPAC Name: 5-benzyl-2-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)-4-methyl-1,2,4-triazole-3-thione
• InChI: InChI=1S/C18H24N4O2S/c1-20-16(13-15-5-3-2-4-6-15)19-22(17(20)25)14-21-9-7-18(8-10-21)23-11-12-24-18/h2-6H,7-14H2,1H3
• InChI Key: UDLOJODFIXFICH-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN(C1=S)CN2CCC3(CC2)OCCO3)CC4=CC=CC=C4
• Molecular Formula: C18H24N4O2S
• Molecular Weight: 360.5 g/mol

Description

The compound contains several functional groups including a benzyl group, a 1,4-dioxa-8-azaspiro[4.5]decane group, and a 1,2,4-triazole-thione group. The presence of these groups suggests that the compound could have interesting chemical properties and reactivity.

Molecular Structure Analysis

The molecular structure of the compound is likely to be quite complex due to the presence of the spirocyclic ring and the 1,2,4-triazole-thione group. The spirocyclic ring could impart rigidity to the molecule, while the 1,2,4-triazole-thione group could be involved in hydrogen bonding and other intermolecular interactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its molecular structure. For example, the presence of the spirocyclic ring could affect the compound’s solubility and stability, while the 1,2,4-triazole-thione group could influence its acidity and reactivity.

Mechanism of Action

The mechanism of action of the compound would depend on its intended use. For example, if it’s intended to be used as a drug, the mechanism of action would depend on the specific biological target of the compound.

Future Directions

The future directions for research on this compound would likely depend on its intended use and the results of initial studies on its properties and reactivity.